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Compound of Interest

Compound Name: ONO-4817

Cat. No.: B1662953

An In-depth Overview of the Chemical Structure, Properties, and Biological Activity of the
Matrix Metalloproteinase Inhibitor ONO-4817

Introduction

ONO-4817 is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPs), a family
of zinc-dependent endopeptidases involved in the degradation of extracellular matrix (ECM)
components.[1][2] Overexpression or over-activation of MMPs is implicated in a variety of
pathological processes, including tumor invasion and metastasis, angiogenesis, and
inflammation.[1] ONO-4817 has been investigated in numerous preclinical studies for its
therapeutic potential in conditions such as cancer, arthritis, and inflammatory diseases. This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
and biological properties, and mechanism of action of ONO-4817, intended for researchers,
scientists, and professionals in drug development.

Chemical Structure and Properties

ONO-4817 is a synthetic, orally active hydroxamate-based inhibitor of MMPs.

Chemical Structure:
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Table 1: Chemical and Physicochemical Properties of ONO-4817
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Property Value Source
N-[(2S,4S)-1-
(ethoxymethoxy)-5-

IUPAC Name (hydroxyamino)-4-methyl-5- [3]

oxopentan-2-yl]-4-

phenoxybenzamide

Synonyms ONO 4817, MMP Inhibitor V [3][4]
Molecular Formula C22H28N206 [11[31[41[5]
Molecular Weight 416.47 g/mol [11[31[5]
CAS Number 223472-31-9 [11[3][4]
Appearance White to off-white solid

Soluble in DMSO (up to 125
Solubility mg/mL), Ethanol (up to 15 [4]
mg/mL), and DMF.

Computed XLogP3-AA 2.6 [3]

Hydrogen Bond Donor Count 3 [3]

Hydrogen Bond Acceptor
ydrog p 6 3]
Count

Note: Experimental data for aqueous solubility, pKa, and logP are not publicly available.

Biological Activity and Mechanism of Action

ONO-4817 exhibits broad-spectrum inhibitory activity against several members of the matrix
metalloproteinase family. Its mechanism of action is based on the hydroxamate group, which
chelates the zinc ion in the active site of MMPs, thereby blocking their enzymatic activity.

Table 2: In Vitro Inhibitory Activity of ONO-4817 against various MMPs
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MMP Target Ki (nM) IC50 (nM) Source
MMP-1 (Collagenase-
1600 [1]
1)
MMP-2 (Gelatinase-A) 0.73 0.5 (human) [1]
MMP-3 (Stromelysin-
42 26 [1]
1)
MMP-7 (Matrilysin) 2500 - [1]
MMP-8 (Collagenase-
1.1 - [1]
2)
MMP-9 (Gelatinase-B) 2.1 0.8 (human) [1]
MMP-12 (Macrophage
( phag 0.45 - [1]
elastase)
MMP-13
1.1 - [1]

(Collagenase-3)

ONO-4817 displays high potency against MMP-2, MMP-9, MMP-12, and MMP-13, which are
critically involved in cancer progression and inflammation. It shows lower potency against
MMP-1 and MMP-7. The compound has been reported to have no activity against other
proteases at concentrations up to 100 pM.[1]

Signaling Pathways and Biological Effects

By inhibiting MMPs, ONO-4817 can modulate various signaling pathways and cellular
processes that are dependent on MMP activity.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benthamdirect.com/content/journals/cdm/10.2174/138920011795202901
https://www.benthamdirect.com/content/journals/cdm/10.2174/138920011795202901
https://www.benthamdirect.com/content/journals/cdm/10.2174/138920011795202901
https://www.benthamdirect.com/content/journals/cdm/10.2174/138920011795202901
https://www.benthamdirect.com/content/journals/cdm/10.2174/138920011795202901
https://www.benthamdirect.com/content/journals/cdm/10.2174/138920011795202901
https://www.benthamdirect.com/content/journals/cdm/10.2174/138920011795202901
https://www.benthamdirect.com/content/journals/cdm/10.2174/138920011795202901
https://www.benchchem.com/product/b1662953?utm_src=pdf-body
https://www.benthamdirect.com/content/journals/cdm/10.2174/138920011795202901
https://www.benchchem.com/product/b1662953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratgry

Check Availability & Pricing

ONO-4817

ONO-4817

Inhibition Inhipition

MMP-2 MMP-9

Inhibition Inhibition

L V

[ECM Degradation)f

Tumor Invasion
& Metastasis

Inflammation

Animal Model of Disease

e.g., Cancer Xenograft,
Induced Arthritis

ment Grou
ONO-4817
Vehicle ControD [(Oral Gavage)

Baseline Measuremen@ation of Efficacy “\ Baseline Measurement )Evaluation of Efficacy

/ \xdpomtARa/lym/\
Tumor Volume/ . . .
[ Metastasis j Enflammatory Markers] E—Ilstologlcal Analyss]

Baseline Measurement valuation of Efficacy

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1662953?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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